Cas no 2550-73-4 (Pyromellitic diimide)

• Product Name: Pyromellitic diimide
• CAS No: 2550-73-4
• MF: C₁₀H₄N₂O₄
• MW: 216.149762153625
• MDL: MFCD00005004
• CID: 84389
• PubChem ID: 87575255
• Update Time: 2025-04-18

Pyromellitic diimide Chemical and Physical Properties

Names and Identifiers

• Pyromellitic diimide
• Benzene-1,2,4,5-tetracarboxylic diimide
• pyrrolo[3,4-f]isoindole-1,3,5,7-tetrone
• 1,2,4,5-benzenetetracarboxylic acid diimide
• benzene-1,2:4,5-tetracarboxydiimide
• Benzo[1,2-c:4,5-c']dipyrrole-1,3,5,7(2H,6H)-tetrone
• Pyromellitic acid diimide
• Pyromellitimide
• Pyrrolo[3,4-f]isoindol-1,3,5,7-tetraon
• Pyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone
• pyrrolo[3,4-f]isoindole-1,3,5,7-tetraone
• Reillex® 402
• PYROMELLITICDIIMIDE
• 32XA0W314G
• 1,2,4,5-Benzenetetracarboxylic 1,2:4,5-diimide
• 1H,2H,3H,5H,6H,7H-pyrrolo[3,4-f]isoindole-1,3,5,7-tetrone
• 2H,6H-azolino[3',4'-1,2]benzo[4,5-c]azo
• Benzo[1,5-c']dipyrrole-1,3,5,7(2H,6H)-tetrone
• NS00027905
• AKOS000275022
• SR-01000393974-1
• NSC 55160
• NSC55160
• J-016027
• InChI=1/C10H4N2O4/c13-7-3-1-4-6(10(16)12-8(4)14)2-5(3)9(15)11-7/h1-2H,(H,11,13,15)(H,12,14,16)
• 1,4,5-Benzenetetracarboxylic acid diimide
• UGQZLDXDWSPAOM-UHFFFAOYSA-N
• Cambridge id 6648564
• 2550-73-4
• Benzo(1,2-c:4,5-c')dipyrrole-1,3,5,7(2H,6H)-tetrone
• MS-9670
• pyrrolo[3,4-f]isoindole-1,3,5,7(2h,6h)-tetraone
• SY050133
• Oprea1_370668
• Pyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone #
• NSC-55160
• EINECS 219-852-1
• CS-0129471
• MFCD00005004
• Pyromellitic diimide, 97% [Benzene-1,2,4,5-tetracarboxylic diimide
• DTXSID4062515
• 2H,6H-azolino[3',4'-1,2]benzo[4,5-c]azolidine-1,3,5,7-tetraone
• D82058
• UGQZLDXDWSPAOM-UHFFFAOYSA-
• P1153
• Pyromellitic diimide, 97%
• CCG-357155
• SR-01000393974
• 1,4,5-Benzenetetracarboxylic 1,2:4,5-diimide
• Q27256197
• SCHEMBL342450
• UNII-32XA0W314G
• FT-0749280
• BBL001823
• STK386605

• MDL： MFCD00005004
• Inchi： 1S/C10H4N2O4/c13-7-3-1-4-6(10(16)12-8(4)14)2-5(3)9(15)11-7/h1-2H,(H,11,13,15)(H,12,14,16)
• InChI Key： UGQZLDXDWSPAOM-UHFFFAOYSA-N
• SMILES： O=C1C2C=C3C(NC(C3=CC=2C(N1)=O)=O)=O
• BRN： 214780

Computed Properties

• Exact Mass: 216.01700
• Monoisotopic Mass: 216.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.5
• Topological Polar Surface Area: 92.3

Experimental Properties

• Color/Form: Not available
• Density: 1.719
• Melting Point: >320 °C (lit.)
• Refractive Index: 1.7
• PSA: 99.86000
• LogP: -1.03440
• Solubility: Not available

Pyromellitic diimide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• TSCA：Yes
• Storage Condition：4° CStore…,-4℃Store…Better